Cas no 79263-17-5 (6-(4-Fluorophenoxy)picolinaldehyde)

• Product Name: 6-(4-Fluorophenoxy)picolinaldehyde
• CAS No: 79263-17-5
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 1086950
• PubChem ID: 12762851
• Update Time: 2025-04-20

6-(4-Fluorophenoxy)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenoxy)picolinaldehyde
• 6-(4-Fluorophenoxy)-2-pyridinecarbaldehyde
• SCHEMBL10708134
• 6-(4-FLUOROPHENOXY)PYRIDINE-2-CARBALDEHYDE
• 79263-17-5

• Inchi： 1S/C12H8FNO2/c13-9-4-6-11(7-5-9)16-12-3-1-2-10(8-15)14-12/h1-8H
• InChI Key： HYCMHMFFUFIEFY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 217.05390666g/mol
• Monoisotopic Mass: 217.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų